Ethyl 4-((8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl)amino)benzoate

• IUPAC Name: ethyl 4-[[8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl]amino]benzoate
• InChI: InChI=1S/C24H25N3O4S/c1-3-31-24(29)16-7-9-17(10-8-16)25-19-15-20(23(28)27-11-13-32-14-12-27)26-22-18(19)5-4-6-21(22)30-2/h4-10,15H,3,11-14H2,1-2H3,(H,25,26)
• InChI Key: FWMRKVPGTQWQKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC2=CC(=NC3=C2C=CC=C3OC)C(=O)N4CCSCC4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol
• CAS No.: 1251565-42-0

Description

Chemical Reactions Analysis

Again, while specific information on the chemical reactions involving this compound was not available, quinoline derivatives are known to undergo a variety of reactions, including dehydrogenation, deoxygenation, and others.

Scientific Research Applications

Synthesis and Chemical Reactivity

Ethyl 4-((8-methoxy-2-(thiomorpholine-4-carbonyl)quinolin-4-yl)amino)benzoate is a compound that exhibits versatile chemical properties, making it a valuable synthon in organic synthesis. Research has shown its use in the synthesis of a wide range of heterocyclic compounds. For instance, it has been utilized in the preparation of 8-ethoxycoumarin derivatives, demonstrating significant antimicrobial activity H. M. Mohamed et al., 2012. Similarly, its condensation with ethyl azidoacetate led to the formation of ethyl 3H-pyrrolo[2,3-c]quinoline-2-carboxylates, showcasing the compound's flexibility in synthesizing complex molecular frameworks P. Molina et al., 1993.

Antimicrobial and Antitumor Activities

The compound and its derivatives have been explored for their biological activities, particularly antimicrobial and antitumor effects. For instance, new thiazolo[5,4-b]quinoline derivatives synthesized from this compound have shown promising in vitro cytotoxicity against several cell lines, indicating potential antitumor applications C. Alvarez-Ibarra et al., 1997.

Neuropharmacological Potential

Additionally, derivatives of this compound have been studied for their neuropharmacological potential. For example, 2-[2-(1-benzylpiperidin-4-yl)ethyl]-2,3-dihydro-9-methoxy-1H-pyrrolo[3,4-b]quinolin-1-one hemifumarate, a novel quinoline derivative, was examined for its ability to ameliorate memory impairment in rats, suggesting its utility in treating cognitive disorders Kazuo Isomae et al., 2003.

Antimicrobial Efficacy

The compound's derivatives have also been synthesized and tested for their antimicrobial efficacy. For instance, synthesis and characterization of new quinazolines as potential antimicrobial agents have been reported, where derivatives of this compound exhibited significant antibacterial and antifungal activities N. Desai et al., 2007.